Cas no 146436-64-8 (2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-)
![2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro- structure](https://www.kuujia.com/scimg/cas/146436-64-8x300.png)
146436-64-8 structure
Product Name:2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-
CAS No:146436-64-8
Molecular Formula:C24H27N3O2F2
Molecular Weight:427.48688
CID:198970
PubChem ID:197539
2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro- Properties
Names and Identifiers
-
- 2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-
- 1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]piperidin-4-yl]benzimidazol-2-one
- 2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,...
- 1-(2-fluoroethyl)-3-{1-[4-(4-fluorophenyl)-4-oxobutyl]piperidin-4-yl}-1,3-dihydro-2H-benzimidazol-2-one
- 3N-(2'-Fluoroethyl)benperidol
- F-FEB
- 146436-64-8
- DTXSID70163373
- 3N-(2/'-Fluoroethyl)benperidol
-
- InChIKey: GPNFFAGPGDOGIZ-UHFFFAOYSA-N
- Inchi: InChI=1S/C24H27F2N3O2/c25-13-17-28-21-4-1-2-5-22(21)29(24(28)31)20-11-15-27(16-12-20)14-3-6-23(30)18-7-9-19(26)10-8-18/h1-2,4-5,7-10,20H,3,6,11-17H2
- SMILES: FCCN1C2C=CC=CC=2N(C2CCN(CCCC(C3C=CC(F)=CC=3)=O)CC2)C1=O
Computed Properties
- Exact Mass: 427.20731
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 8
- Monoisotopic Mass: 427.207
- Heavy Atom Count: 31
- Complexity: 618
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.6
- Topological Polar Surface Area: 43.9Ų
Experimental Properties
- PSA: 43.86
- Refractive Index: 1.574
- Boiling Point: 566.5°Cat760mmHg
- Flash Point: 296.4°C
- Density: 1.237
2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro- Related Literature
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Reynald Lescarbeau,David L. Kaplan Mol. BioSyst., 2014,10, 605-612
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Neesha Yadav,Chiranjeev Sharma,Satish Kumar Awasthi RSC Adv., 2014,4, 5469-5498
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Bensheng Xiao,Zhefei Sun,Hehe Zhang,Ying Wu,Jiang Cui,Jiajia Han,Miao Li,Hongfei Zheng,Jiamin Chen,Chengzhi Ke,Xuefeng Wang,Haodong Liu,Shilin Zhang,Dong-Liang Peng,Zaiping Guo,Qiaobao Zhang Energy Environ. Sci., 2023,16, 2153-2166
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5. Contents
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Jozef Adamcik,Timothy M. Ryan,Christopher J. H. Chong,Charlotte E. Conn,Nicholas P. Reynolds,Raffaele Mezzenga,Céline Valéry Nanoscale, 2020,12, 22680-22687
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Pardis Adams,Fabrizio Creazzo,Thomas Moehl,Rowena Crockett,Peng Zeng,Sandra Luber,S. David Tilley J. Mater. Chem. A, 2023,11, 8277-8284
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Yuchen Liu,Xiangdong Zhu,Feng Qian,Shicheng Zhang,Jianmin Chen RSC Adv., 2014,4, 63620-63626
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9. Feasibility of bioethanol and biobutanol as transportation fuel in spark-ignition engine: a reviewM. N. A. M. Yusoff,N. W. M. Zulkifli,B. M. Masum,H. H. Masjuki RSC Adv., 2015,5, 100184-100211
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10. Highlights
146436-64-8 (2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-) Related Products
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